Cas no 113583-98-5 (2-Pyridinamine,N-nitroso-)

• Product Name: 2-Pyridinamine,N-nitroso-
• CAS No: 113583-98-5
• MF: C₅H₅N₃O
• MW: 123.112700223923
• CID: 106067
• PubChem ID: 353372
• Update Time: 2025-04-18

2-Pyridinamine,N-nitroso- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,N-nitroso-
• 2-Pyridinamine,N-nitroso-(9CI)
• SCHEMBL5808639
• DTXSID20326552
• SCHEMBL10340480
• pyridyl-2-hydrazone
• 113583-98-5
• N-pyridin-2-ylnitrous amide
• PYRIDINE, 2-(HYDROXYAZO)-, (E)
• 18883-95-9

• Inchi： 1S/C5H5N3O/c9-8-7-5-3-1-2-4-6-5/h1-4H,(H,6,7,9)
• InChI Key： ULQMUQUHCSHQAT-UHFFFAOYSA-N
• SMILES： O=NNC1C=CC=CN=1

Computed Properties

• Exact Mass: 123.04335
• Monoisotopic Mass: 123.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.35
• LogP: 1.55450